Silicic acid, magnesium sodium salt

Specification

• CAS No.: 101659-01-2
• Molecular Formula: C9H9Cl2NO2
• Molecular Weight: 0

Introduction

Definition and Chemical Identity

Silicic acid, magnesium sodium salt (CAS: 101659-01-2) is an inorganic compound that combines silicon, magnesium, and sodium elements. It exists as a white powder and is known for its ability to form gels and function as a thickening agent in various applications. The compound is characterized by its specific combination of magnesium and sodium ions which enhances its functional properties compared to other silicates. While silicates are among the most widespread minerals on Earth, making up approximately 25% of all known minerals, this specific magnesium sodium salt of silicic acid is primarily produced synthetically for commercial applications.

Physical Properties

Silicic acid, magnesium sodium salt exhibits distinctive physical characteristics that contribute to its commercial utility. Based on available data, the key physical properties are summarized in the following table:

Property	Description/Value
CAS Number	101659-01-2
Physical State	Solid (powder)
Color	White
Appearance	Fine powder, free from grittiness
Solubility in Water	Insoluble
Solubility in Organic Solvents	Insoluble
pH (in aqueous suspension)	Likely alkaline (based on similar compounds)
Gel-Forming Ability	Forms gels when properly dispersed

The compound's most significant physical characteristic is its ability to form gels and function as a thickening agent, which is central to its applications across multiple industries.

Applications and Uses

Silicic acid, magnesium sodium salt has diverse applications across multiple industries due to its unique functional properties:

Cosmetic Industry Applications

In cosmetic formulations, the compound serves multiple functions:

• Thickening agent for creams, lotions, and gels

• Viscosity-increasing agent to improve product stability

• Opacifying agent in various formulations

• Emulsion stabilizer for oil-in-water and water-in-oil emulsions

• Binder and suspending agent for powders and pigments

The compound's appearance in the COSMOS standard document suggests its acceptance in natural and organic cosmetic certifications.

Pharmaceutical Applications

In pharmaceutical preparations, silicic acid, magnesium sodium salt can function as:

• Excipient in solid dosage forms

• Thickening agent in semi-solid formulations

• Stabilizer in suspensions

• Controlled-release agent due to its gel-forming properties

Food Industry Applications

Within food applications, the compound may serve as:

• Anticaking agent to prevent clumping in powdered products

• Processing aid in various food manufacturing processes

• Texture modifier in certain food formulations

Industrial Applications

Additional industrial uses include:

• Thickening agent in adhesives and sealants

• Rheology modifier in paints and coatings

• Processing aid in specialized industrial formulations

Comparison with Similar Compounds

To better understand the unique properties of silicic acid, magnesium sodium salt, it is valuable to compare it with related silicate compounds:

Compound	CAS Number	Chemical Formula	Distinctive Features	Primary Applications
Silicic acid, magnesium sodium salt	101659-01-2	Not definitively established	Specific combination of magnesium and sodium ions enhancing functional properties	Thickening agent, gel formation in cosmetics, pharmaceuticals, food
Silicic acid, aluminum magnesium sodium salt	12040-43-6	AlMgNaO₉Si₃	Contains aluminum for enhanced stability; density of 2.08 at 20°C; water solubility of 902mg/L at 20.5°C	Similar applications with enhanced stability properties
Silicic acid, lithium magnesium sodium salt	53320-86-8	LiMgNaO₄Si or LiMgNaO₆Si₂	Contains lithium; known for viscosity control; molecular weight of 146.3 g/mol or 206.4 g/mol	Viscosity control in formulations; reduces product density or bulk
Synthetic magnesium silicate	1343-88-0	MgSiO₃	Simpler composition without sodium; insoluble in water; pH 7.0-11.0 (1 in 10 slurry)	Anticaking agent, filtering aid, deodorant, decolorizing agent

This comparison illustrates that silicic acid, magnesium sodium salt stands out due to its specific combination of magnesium and sodium ions, which provides unique functional properties compared to other silicates.

Supplier	Country	Advantage Rating
Henan Tianfu Chemical Co., Ltd.	China	55
Alfa Chemistry	United States	58

The compound is typically supplied as a technical-grade material for industrial and research applications. Specific grades, pricing, and availability vary by supplier and quantity required.

Future Research Directions

Several opportunities exist for further research on silicic acid, magnesium sodium salt:

• Precise determination of molecular structure and formula

• Development of optimized synthesis methods for specific applications

• Exploration of novel applications in advanced materials

• Investigation of structure-property relationships to enhance functional performance

• Comprehensive safety and environmental impact assessments